N-(2-methoxyphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide
N-(2-methoxyphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0819005
InChI:
InChI=1S/C17H17N5O2S/c1-24-15-10-6-5-9-14(15)18-16(23)11-12-25-17-19-20-21-22(17)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,18,23)
SMILES:
COC1=CC=CC=C1NC(=O)CCSC2=NN=NN2C3=CC=CC=C3
Molecular Formula:
C17H17N5O2S
Molecular Weight:
355.4 g/mol
N-(2-methoxyphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide
CAS No.:
Cat. No.: VC0819005
Molecular Formula: C17H17N5O2S
Molecular Weight: 355.4 g/mol
* For research use only. Not for human or veterinary use.
![N-(2-methoxyphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H17N5O2S |
|---|---|
| Molecular Weight | 355.4 g/mol |
| IUPAC Name | N-(2-methoxyphenyl)-3-(1-phenyltetrazol-5-yl)sulfanylpropanamide |
| Standard InChI | InChI=1S/C17H17N5O2S/c1-24-15-10-6-5-9-14(15)18-16(23)11-12-25-17-19-20-21-22(17)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,18,23) |
| Standard InChI Key | FTORFKULHVDKIM-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC=C1NC(=O)CCSC2=NN=NN2C3=CC=CC=C3 |
| Canonical SMILES | COC1=CC=CC=C1NC(=O)CCSC2=NN=NN2C3=CC=CC=C3 |
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